4-(3-Nitro-5-thiomorpholinopyridin-2-yl)morpholine

• Molecular Formula: C13H18N4O3S
• Molecular Weight: 310.37 g/mol
• IUPAC Name: 4-(3-nitro-5-thiomorpholin-4-ylpyridin-2-yl)morpholine
• InChI: InChI=1S/C13H18N4O3S/c18-17(19)12-9-11(15-3-7-21-8-4-15)10-14-13(12)16-1-5-20-6-2-16/h9-10H,1-8H2
• InChI Key: SOOXSVBQRVKAAS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=N2)N3CCSCC3)[N+](=O)[O-]

Description

4-(3-Nitro-5-thiomorpholinopyridin-2-yl)morpholine is a useful research compound. Its molecular formula is C13H18N4O3S and its molecular weight is 310.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 4-(5-chloro-3-nitropyridin-2-yl)morpholine (400 mg, 1.64 mmol) in toluene (15.7 mL, 147.7 mmol) was treated with Pd2dba3 (75 mg, 0.082 mmol), X-Phos (78 mg, 0.16 mmol), potassium tert butoxide (368 mg, 3.28 mmol) and thiomorpholine (203 mg, 1.97 mmol). The reaction was heated at 115° C. overnight. After this time the reaction was cooled to rt and diluted with EtOAc (100 mL) and water (50 mL). The separated organic layer was washed with NaHCO3 (satd aq. solution, 40 mL), brine (40 mL) and then dried over magnesium sulfate, filtered and evaporated in vacuo. Column chromatography (hexanes:EtOAc, 1:0 to 1:2) gave 4-(3-nitro-5-thiomorpholinopyridin-2-yl)morpholine as a red oil. Mass Spectrum (ESI) m/e=311.2 (M+1).